2-([1,2,4]triazolo[4,3-a]pyridin-3-ylthio)-N-(4-bromophenyl)acetamide
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Description
2-([1,2,4]triazolo[4,3-a]pyridin-3-ylthio)-N-(4-bromophenyl)acetamide is a useful research compound. Its molecular formula is C14H11BrN4OS and its molecular weight is 363.23. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Insecticidal Assessment
- Synthesis and Insecticidal Activity : This compound is used in the synthesis of various heterocycles, such as pyrrole, pyridine, and triazolo[5,1-c]triazine. These compounds have been examined as insecticidal agents against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).
Potential as Antiasthma Agents
- Antiasthma Properties : Some derivatives, like 5-aryl-2-amino[1,2,4]triazolo[1,5-c]pyrimidines, have shown activity as mediator release inhibitors, suggesting potential use as antiasthma agents. These compounds have undergone pharmacological and toxicological studies (Medwid et al., 1990).
Novel Synthetic Approaches
- Metal-Free Synthesis : The compound has been involved in the synthesis of 1,2,4-triazolo[1,5-a]pyridines using metal-free oxidative N-N bond formation, offering a convenient construction of the triazolopyridine skeleton (Zheng et al., 2014).
Antimicrobial and Anticancer Properties
- Antimicrobial and Anticancer Activities : Studies show that derivatives of this compound exhibit significant antimicrobial activities. Modifications of the compound have led to potent antiproliferative activities against cancer cell lines and reduced toxicity (Wang et al., 2015).
Structural and Biological Evaluations
- Structural Elucidation and Antimicrobial Screening : Derivatives of 2-([1,2,4]triazolo[4,3-a]pyridin-3-ylthio)-N-(4-bromophenyl)acetamide have been synthesized and screened for antibacterial, antifungal, and antituberculosis activity. These studies include structural elucidation to understand their potential as pharmaceutical agents (MahyavanshiJyotindra et al., 2011).
Properties
IUPAC Name |
N-(4-bromophenyl)-2-([1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11BrN4OS/c15-10-4-6-11(7-5-10)16-13(20)9-21-14-18-17-12-3-1-2-8-19(12)14/h1-8H,9H2,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVFYUTHKOVNDNB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NN=C(N2C=C1)SCC(=O)NC3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11BrN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.